Cas no 147769-93-5 ((S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine)

(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine is a chiral amine compound featuring a piperidine-substituted phenyl group and a branched alkyl chain. Its stereospecific (S)-configuration enhances selectivity in applications such as asymmetric synthesis or pharmaceutical intermediates. The piperidine moiety contributes to basicity and potential bioactivity, while the methylbutyl side chain may influence lipophilicity and binding affinity. This compound is typically synthesized under controlled conditions to ensure high enantiomeric purity, making it valuable for research in medicinal chemistry or catalysis. Its structural features allow for further functionalization, offering versatility in drug discovery or material science applications. Proper handling is advised due to its amine reactivity.
(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine structure
147769-93-5 structure
Product Name:(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine
CAS No:147769-93-5
MF:C16H26N2
MW:246.391044139862
MDL:MFCD03839861
CID:65064
PubChem ID:10514609
Update Time:2025-06-08

(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Methyl-1-(2-(1-piperidinyl)phenyl)butylamine
    • Repaglinide
    • (s)-3-methyl-1-(2-piperidineophenyl)-1-butylamine
    • (S)-3-Methyl-1-[2-(1-piperidinyl) phenyl]butylamine
    • (S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine
    • (1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butan-1-amine
    • (S)-3-Methyl-1-(2-piperidin-1-yl phenyl)butylamine
    • (S)-3-METHYL-1-(2-PIPERIDIN-1-YL-PHENYL)BUTYLAMINE
    • Benzenemethanamine,a-(2-methylpropyl)-2-(1-piperidinyl)-,(S)-
    • (1S)-3-Methyl-1-[2-(piperidin-1-yl)phenyl]butan-1-amine
    • (S)-3-Methyl-1-(2-piperidinophenyl)-1-butylamine
    • Repaglinide intermediate 4
    • Repaglinide Intermediate 1
    • (S)-3-Methyl-1-(2-piperidin-1-ylphenyl)butylamin
    • (S)-3-METHYL-1-[2-(1-PIPERIDINYL)PHENYL]-BUTYLAMINE
    • (S)-3-Methyl-1-(2-piperidine-1-yl-phenyl)-butylamine
    • (αS)-α-(2-Methylpropyl)-2-(1-piperidinyl)-benzenemethanamine
    • (S)-3-Methyl-1-(2-piperidin-1-ylphenyl)butylamine
    • DRF24F0TA7
    • 3-Methyl-1-(2-piperidinophenyl)-1-butylamine, (S)-
    • (s)-3-methyl-1-[2-(1-piperidinyl)phenyl]butylamine
    • BENZENEMETHANAMINE, ALPHA-(2-METHYLPROPYL)-2-(1-PIPERIDINYL)-, (ALPHAS)-
    • (1S)-3-methyl-1-[2-(1
    • AM84445
    • (S)-3-Methyl-1-[(2-Piperidin-1-Yl)phenyl]butylamine
    • (s)-3-methyl-1-[2-(1-piperidinyl)-phenyl]butylamine
    • UNII-DRF24F0TA7
    • AKOS015889755
    • Q-101331
    • (s)-3-methyl-1-(2-piperidin-1-ylphenyl) butylamine
    • (S)-3- methyl-1-[2-(1- piperidinyl)phenyl]butylamine
    • A13906
    • DTXSID10163796
    • SCHEMBL390826
    • REPAGLINIDE IMPURITY C [EP IMPURITY]
    • (+)-3-Methyl-1-(2-piperidinophenyl)-1-butylamine
    • Repaglinide specified impurity C [EP]
    • (S)-3-Methyl-1-(2-piperidino-phenyl)-1-butyl-amine
    • (1S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine
    • (S)-3-Methyl-1-(2-piperidino-phenyl)-1-butylamine
    • CARYLRSDNWJCJV-HNNXBMFYSA-N
    • CS-0154325
    • MFCD03839861
    • (s)-3-methyl-1-(2-(1-piperidinyl)phenyl)-butylamine
    • 112GI006
    • BENZENEMETHANAMINE, .ALPHA.-(2-METHYLPROPYL)-2-(1-PIPERIDINYL)-, (.ALPHA.S)-
    • (s)-1-(2-piperidino-phenyl)-3-methyl-1-butylamine
    • 147769-93-5
    • EC 604-603-5
    • XFA76993
    • DS-12225
    • Q27276561
    • (S)-3-Methyl-1-(2-piperidin-1-ylphenyl)butylamine, >=99%
    • (S)-[A-(2-methylpropyl)-2-(1-piperidinyl)benzene-methanamine
    • MDL: MFCD03839861
    • Inchi: 1S/C16H26N2/c1-13(2)12-15(17)14-8-4-5-9-16(14)18-10-6-3-7-11-18/h4-5,8-9,13,15H,3,6-7,10-12,17H2,1-2H3/t15-/m0/s1
    • InChI Key: CARYLRSDNWJCJV-HNNXBMFYSA-N
    • SMILES: N1(C2C=CC=CC=2[C@H](CC(C)C)N)CCCCC1

Computed Properties

  • Exact Mass: 246.21000
  • Monoisotopic Mass: 246.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Yellow to Brown Liquid
  • Density: 0.99
  • Boiling Point: 370.5°C at 760 mmHg
  • Flash Point: 164.7°C
  • Refractive Index: 1.539
  • PSA: 29.26000
  • LogP: 4.48810

(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine Security Information

(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine Production Method

(S)-3-Methyl-1-(2-(piperidin-1-yl)phenyl)butan-1-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:147769-93-5)瑞格列奈杂质C
Order Number:LE25939534
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:147769-93-5)瑞格列奈杂质C
LE25939534
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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